Cas no 189116-35-6 (2-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one)

• Product Name: 2-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• CAS No: 189116-35-6
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD26919598
• CID: 2189227
• Update Time: 2025-04-21

2-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrazolo[1,5-a]pyrimidin-5-ol
• 2-methyl-1H-pyrazolo[1,5-a]pyrimidin-5-one
• 2-Methylpyrazolo[1,5-a]pyrimidin-5(4H)-one
• 2-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one

• MDL： MFCD26919598
• Inchi： 1S/C7H7N3O/c1-5-4-6-8-7(11)2-3-10(6)9-5/h2-4H,1H3,(H,8,11)
• InChI Key： MRJRGRLUNFIVEZ-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(=CC(C)=N2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.6±40.0 ºC (760 Torr),
• Flash Point: 101.2±27.3 ºC,
• Solubility: Slightly soluble (4.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines